Cas no 2694062-99-0 ((1R,4R)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid)

• Product Name: (1R,4R)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid
• CAS No: 2694062-99-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6616060
• PubChem ID: 164554741
• Update Time: 2025-06-12

(1R,4R)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-23012091
• (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• 2694062-99-0
• (1R,4R)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid

• Inchi： 1S/C8H12O3/c1-7-2-3-8(4-7,5-11-7)6(9)10/h2-5H2,1H3,(H,9,10)/t7-,8-/m1/s1
• InChI Key： XYYNJRJQVQSMHH-HTQZYQBOSA-N
• SMILES： O1C[C@@]2(C(=O)O)CC[C@]1(C)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on (1R,4R)-1-methyl-2-oxabicyclo2.2.1heptane-4-carboxylic acid

Introduction to (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2694062-99-0)

(1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2694062-99-0) is a unique and structurally intricate organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bicyclic framework and carboxylic acid functionality, holds potential applications in various areas, including pharmaceuticals, materials science, and synthetic intermediates.

The chemical structure of (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid is notable for its high degree of stereochemical complexity. The presence of two chiral centers at the 1 and 4 positions imparts specific stereochemical properties that can influence its reactivity and biological activity. The oxabicyclo[2.2.1]heptane core is a common motif in natural products and synthetic compounds, often contributing to the compound's stability and unique chemical behavior.

Recent research has highlighted the importance of bicyclic structures in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of similar bicyclic compounds as scaffolds for the design of novel anti-inflammatory agents. The study demonstrated that the presence of a carboxylic acid group, as seen in (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid, can enhance the compound's binding affinity to specific protein targets involved in inflammatory pathways.

In the context of medicinal chemistry, (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Its structural features make it an attractive candidate for modification through functional group manipulation, allowing for the optimization of pharmacological properties such as solubility, stability, and bioavailability.

The synthesis of (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid has been reported using various methodologies, including asymmetric synthesis and catalytic approaches. A notable synthetic route involves the use of chiral auxiliaries to control the stereochemistry at the 1 and 4 positions during the formation of the oxabicyclo[2.2.1]heptane core. This approach ensures high enantiomeric purity, which is crucial for applications where stereochemical control is essential.

The physical properties of (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid, such as its melting point, solubility, and stability under different conditions, have been extensively studied to understand its behavior in various environments. These properties are critical for optimizing its use in pharmaceutical formulations and other applications.

In addition to its potential therapeutic applications, (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules with diverse functionalities. Its versatile reactivity allows it to serve as a valuable intermediate in multi-step synthetic sequences, enabling the construction of intricate molecular architectures with tailored properties.

The environmental impact and safety profile of (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid have been evaluated to ensure its responsible use in industrial and laboratory settings. Studies have shown that it exhibits low toxicity and minimal environmental impact when handled according to standard safety protocols.

In conclusion, (1R,4R)-1-methyl-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2694062-99-0) is a promising compound with a wide range of potential applications in chemistry and medicine. Its unique structural features and favorable chemical properties make it an attractive target for further research and development.